4-(4-hydroxypiperidin-1-yl)cyclohexan-1-one
Overview
Description
4-(4-Hydroxypiperidin-1-yl)cyclohexan-1-one, also known as 4-hydroxycyclohexanone (4-HCH) is an organic compound that has been studied for its potential applications in scientific research. It is a cyclic ketone, with a molecular formula of C7H14O2, and a molar mass of 138.18 g/mol. 4-HCH is a colorless liquid with a faint odor, and is soluble in water, alcohols, and ethers. Its boiling point is 162-164°C and its melting point is -17.5°C.
Scientific Research Applications
4-HCH is used in scientific research as a reagent and solvent. It is used as a reagent in the synthesis of various compounds, such as benzodiazepines, indoles, and other heterocyclic compounds. It is also used as a solvent in the synthesis of various organic compounds, such as aromatic hydrocarbons, dyes, and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-HCH is not well understood. However, it is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme responsible for the breakdown of neurotransmitters, such as serotonin and dopamine. By inhibiting MAO, 4-HCH may increase the levels of these neurotransmitters, potentially resulting in antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-HCH are not well understood. However, preliminary research suggests that it may act as an inhibitor of monoamine oxidase, leading to increased levels of serotonin and dopamine in the brain. This could potentially result in antidepressant and anxiolytic effects. Additionally, it has been suggested that 4-HCH may have anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
4-HCH has several advantages as a reagent and solvent for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in a variety of solvents. Additionally, it is relatively stable, and it has a low boiling point, making it easy to remove from the reaction mixture. However, 4-HCH is also flammable, and it is toxic if ingested, so it should be handled with caution.
Future Directions
The potential applications of 4-HCH are still being explored, and there are a number of possible future directions for research. These include further studies into its biochemical and physiological effects, as well as its potential uses as a reagent and solvent in the synthesis of various compounds. Additionally, further research could be done into its potential use as a therapeutic agent in the treatment of various diseases and disorders, such as depression and anxiety. Finally, research could be conducted into the development of new synthetic methods for the production of 4-HCH.
Synthesis Methods
4-HCH is synthesized from the reaction of 4-hydroxy-4-methylpiperidine and cyclohexanone. The reaction is catalyzed by a strong acid, such as sulfuric acid, and is carried out in a solvent such as ethanol. The reaction produces a mixture of 4-HCH and the byproduct 4-methylcyclohexanone. The mixture can then be purified by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-hydroxypiperidin-1-yl)cyclohexan-1-one involves the reaction of cyclohexanone with 4-hydroxypiperidine in the presence of a suitable catalyst to form the desired product.", "Starting Materials": [ "Cyclohexanone", "4-hydroxypiperidine", "Catalyst" ], "Reaction": [ "Add cyclohexanone and 4-hydroxypiperidine to a reaction flask", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1425368-03-1 |
Molecular Formula |
C11H19NO2 |
Molecular Weight |
197.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
